1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine

• IUPAC Name: 1-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H21FN2O/c20-18-9-5-4-8-17(18)15-21-10-12-22(13-11-21)19(23)14-16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key: JLGFORBXXUEGBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)C(=O)CC3=CC=CC=C3
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine, also known as 2-FB-4'-APA, is a chemical compound that belongs to the class of piperazine derivatives. This compound has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine'-APA is not fully understood. However, studies have suggested that it may act as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the dopamine D2 receptor. It may also modulate the activity of other neurotransmitter systems, including the noradrenergic and cholinergic systems.
Biochemical and Physiological Effects
Studies have shown that this compound'-APA can modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the expression of certain genes involved in neuroplasticity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine'-APA is that it has a high affinity for certain receptors in the brain, which makes it a useful tool for studying the function of these receptors. However, one limitation is that its effects may be dose-dependent, which can make it difficult to interpret results from experiments.

Future Directions

There are several potential future directions for research on 1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine'-APA. One direction is to further investigate its potential therapeutic effects in the treatment of neurological disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with various receptors in the brain.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine'-APA involves the reaction of 2-fluorobenzylamine with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield this compound'-APA. The purity of the compound can be further improved through recrystallization.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(phenylacetyl)piperazine'-APA has been studied for its potential use as a ligand for various receptors in the brain, including the serotonin receptor, dopamine receptor, and adrenergic receptor. It has also been studied for its potential use in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.